Cas no 893968-59-7 (N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-carboxamide)

• Product Name: N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-carboxamide
• CAS No: 893968-59-7
• MF: C₂₂H₁₅N₃OS
• MW: 369.439003229141
• CID: 6153732
• PubChem ID: 40506187
• Update Time: 2025-06-22

N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-carboxamide
• N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-carboxamide
• N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-naphthamide
• N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)naphthalene-2-carboxamide
• F1897-0053
• 893968-59-7
• AKOS024617951

• Inchi： 1S/C22H15N3OS/c26-21(18-9-8-15-4-1-2-5-16(15)12-18)23-19-7-3-6-17(13-19)20-14-25-10-11-27-22(25)24-20/h1-14H,(H,23,26)
• InChI Key： FUWNDBPFNQOLOS-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1C=CC=C(C=1)NC(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 369.09358328g/mol
• Monoisotopic Mass: 369.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-carboxamide

Recent Advances in the Study of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-carboxamide (CAS: 893968-59-7)

The compound N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-carboxamide (CAS: 893968-59-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazo[2,1-b][1,3]thiazole and naphthalene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-carboxamide exhibits potent inhibitory activity against the c-Met kinase, a receptor tyrosine kinase often overexpressed in various cancers. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase's ATP-binding pocket, revealing critical interactions that contribute to its high affinity and selectivity.

Further investigations have explored the compound's pharmacokinetic properties and in vivo efficacy. A preclinical study conducted by a team at the National Cancer Institute reported that the molecule demonstrates favorable oral bioavailability and significant tumor growth inhibition in xenograft models of non-small cell lung cancer (NSCLC). These findings suggest that N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-carboxamide could serve as a promising lead compound for the development of novel anticancer therapeutics.

In addition to its anticancer potential, recent research has also highlighted the compound's anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters identified the molecule as a potent inhibitor of the NLRP3 inflammasome, a key mediator of inflammatory responses. The study demonstrated that the compound effectively reduces the production of pro-inflammatory cytokines in vitro and in vivo, suggesting its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and gout.

Despite these promising findings, challenges remain in the further development of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-carboxamide. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's unique structural features and diverse biological activities make it a valuable candidate for continued investigation in the field of chemical biology and drug discovery.

In conclusion, recent research on N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-carboxamide (CAS: 893968-59-7) has provided valuable insights into its therapeutic potential and mechanistic underpinnings. The compound's ability to target multiple disease-relevant pathways underscores its versatility and highlights the importance of further exploration in both preclinical and clinical settings.